Cas no 1135122-10-9 (ethyl 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylate)

ethyl 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylate structure
1135122-10-9 structure
Product Name:ethyl 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylate
CAS No:1135122-10-9
MF:C9H12N2O2S
MW:212.268780708313
MDL:MFCD11656781
CID:1201474
PubChem ID:53393419
Update Time:2025-04-20

ethyl 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridine-2-carboxylate
    • ETHYL 4,5,6,7-TETRAHYDROTHIAZOLO[5,4-C]PYRIDINE-2-CARBOXYLATE
    • SureCN977531
    • AB64535
    • KB-253186
    • ETHYL 4H,5H,6H,7H-[1,3]THIAZOLO[5,4-C]PYRIDINE-2-CARBOXYLATE
    • 4,5,6,7-TETRAHYDRO-THIAZOLO[5,4-C]PYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER
    • G75939
    • SCHEMBL977531
    • ETHYL4,5,6,7-TETRAHYDROTHIAZOLO[5,4-C]PYRIDINE-2-CARBOXYLATE
    • DB-014600
    • CS-0441148
    • 1135122-10-9
    • HDNCYFXHUOPWMW-UHFFFAOYSA-N
    • C9H12N2O2S
    • ethyl 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylate
    • MDL: MFCD11656781
    • Inchi: 1S/C9H12N2O2S/c1-2-13-9(12)8-11-6-3-4-10-5-7(6)14-8/h10H,2-5H2,1H3
    • InChI Key: HDNCYFXHUOPWMW-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=NC2=C1CNCC2

Computed Properties

  • Exact Mass: 212.06194880g/mol
  • Monoisotopic Mass: 212.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 79.5Ų

ethyl 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-2-carboxylate Pricemore >>

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